Cas no 1508010-35-2 (1-(1H-imidazol-5-yl)cyclopentylmethanamine)

• Product Name: 1-(1H-imidazol-5-yl)cyclopentylmethanamine
• CAS No: 1508010-35-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6239596
• PubChem ID: 82596982
• Update Time: 2025-05-23

1-(1H-imidazol-5-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-5-yl)cyclopentylmethanamine
• [1-(1H-imidazol-5-yl)cyclopentyl]methanamine
• 1508010-35-2
• EN300-1818205

• Inchi： 1S/C9H15N3/c10-6-9(3-1-2-4-9)8-5-11-7-12-8/h5,7H,1-4,6,10H2,(H,11,12)
• InChI Key： SAXYVDXOLIQMIY-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1(CN)CCCC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1H-imidazol-5-yl)cyclopentylmethanamine

Comprehensive Overview of 1-(1H-imidazol-5-yl)cyclopentylmethanamine (CAS No. 1508010-35-2): Properties, Applications, and Research Insights

1-(1H-imidazol-5-yl)cyclopentylmethanamine (CAS No. 1508010-35-2) is a specialized organic compound featuring a unique molecular structure that combines an imidazole ring with a cyclopentylmethanamine moiety. This structural configuration endows the compound with distinct chemical and biological properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of the imidazole group, a heterocyclic aromatic ring, is particularly noteworthy due to its prevalence in biologically active molecules, including histamine and purine derivatives.

The compound's CAS No. 1508010-35-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for "1-(1H-imidazol-5-yl)cyclopentylmethanamine synthesis" or "CAS 1508010-35-2 applications" to explore its potential uses. Recent trends indicate growing interest in its role as a building block for small-molecule drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory pathways.

From a synthetic perspective, 1-(1H-imidazol-5-yl)cyclopentylmethanamine can be prepared through multi-step organic reactions, often involving cyclization and functional group transformations. Its cyclopentyl backbone contributes to enhanced stability and lipophilicity, which are desirable traits in drug design. This aligns with current industry demands for compounds with improved pharmacokinetic profiles, as highlighted by searches for "lipophilic amine derivatives in drug development."

In material science, the compound's imidazole ring offers coordination sites for metal ions, making it a candidate for designing catalysts or chelating agents. Queries like "imidazole-based ligands for catalysis" reflect this niche application. Additionally, its potential in supramolecular chemistry is being explored, particularly in constructing molecular frameworks with tailored properties.

Safety and handling of CAS No. 1508010-35-2 are also frequently searched topics. While not classified as hazardous under standard guidelines, proper laboratory practices—such as using personal protective equipment (PPE) and working in ventilated areas—are recommended. Researchers often seek "1-(1H-imidazol-5-yl)cyclopentylmethanamine safety data" to ensure compliance with workplace regulations.

The compound's versatility is further underscored by its potential in bioconjugation and probe design, where its amine group can be leveraged for labeling biomolecules. This aligns with the rising demand for chemical probes in diagnostics, a hot topic in biomedical research. Searches for "amine-functionalized imaging agents" or "imidazole probes for bioassays" highlight this trend.

In summary, 1-(1H-imidazol-5-yl)cyclopentylmethanamine (CAS No. 1508010-35-2) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, coupled with emerging research trends, position it as a valuable asset in both academic and industrial settings. Continued exploration of its properties and applications is likely to yield further innovations, particularly in drug discovery and functional materials.